Methyl (2-oxo-2-phenyl-1-(phenylamino)ethyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (2-oxo-2-phenyl-1-(phenylamino)ethyl)carbamate is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.315. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thermal Decompositions of Carbamates
Carbamates, including Methyl (2-oxo-2-phenyl-1-(phenylamino)ethyl)carbamate, undergo thermal decomposition to yield various products such as N-methylaniline, carbon dioxide, and ethylene. These reactions are significant for understanding the stability and degradation pathways of carbamate compounds in various conditions, which is essential for their application in material science and chemical synthesis (Daly & Ziolkowski, 1971).
Synthesis and Transformations
The compound has been involved in synthesis processes leading to the creation of novel structures through oxidation and condensation reactions. For example, its oxidation and subsequent reactions can produce complex molecules with potential applications in medicinal chemistry and materials science (Velikorodov & Shustova, 2017).
Biological Activities of Carbamates
Carbamates, similar to this compound, have been studied for their biological activities, including their use as pesticides. Understanding the synthesis, characterization, and biological effects of these compounds is crucial for developing new agrochemicals and studying their environmental impact (Bansal, 2005).
CO2 Absorption Studies
Research on carbamate compounds also extends to environmental science, particularly in CO2 capture and sequestration technologies. The interactions between amines and CO2 to form carbamates have been explored as a method for CO2 absorption, showcasing the potential of such compounds in mitigating climate change effects (Barzagli, Mani, & Peruzzini, 2016).
Chemical Recycling and Synthesis
Methyl N-phenyl carbamate synthesis from aniline using this compound demonstrates the compound's role in carbon recycling and chemical product synthesis. This research provides insights into more sustainable and efficient synthetic routes for carbamate production, emphasizing green chemistry principles (Yalfani, Lolli, Müller, Wolf, & Mleczko, 2015).
Properties
IUPAC Name |
methyl N-(1-anilino-2-oxo-2-phenylethyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-21-16(20)18-15(17-13-10-6-3-7-11-13)14(19)12-8-4-2-5-9-12/h2-11,15,17H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDPBKGRNYMYOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC(C(=O)C1=CC=CC=C1)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.